Cas no 80343-16-4 (1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
• CAS No: 80343-16-4
• MF: C₄H₅F₃N₄
• MW: 166.104510068893
• CID: 4659336
• PubChem ID: 12774391
• Update Time: 2024-10-27

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-triazol-5-amine, 1-methyl-3-(trifluoromethyl)-
• AKOS023791157
• EN300-138180
• Z1262682253
• 2-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-amine
• 1-Methyl-3-trifluoromethyl-1H-1,2,4-triazole-5-amine
• 80343-16-4
• MFCD20722545
• ALBB-034836
• SCHEMBL10748672
• AT31009

• Inchi： 1S/C4H5F3N4/c1-11-3(8)9-2(10-11)4(5,6)7/h1H3,(H2,8,9,10)
• InChI Key： YHZGCMQWEKYCGW-UHFFFAOYSA-N
• SMILES： FC(C1N=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 166.04663066g/mol
• Monoisotopic Mass: 166.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles